2-(prop-2-en-1-yl)azetidine hydrochloride
Overview
Description
2-(prop-2-en-1-yl)azetidine hydrochloride, also known as 2-PAH, is a cyclic amine that has been investigated for its potential applications in the field of medicinal chemistry. It is a member of the azetidine family, which are cyclic amines that are characterized by a three-membered ring. 2-PAH has been used in a variety of scientific research applications, including medicinal chemistry and biochemistry, due to its unique properties.
Scientific Research Applications
2-(prop-2-en-1-yl)azetidine hydrochloride has been used in a variety of scientific research applications, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, it has been used as a starting material for the synthesis of a variety of compounds, including chiral drugs and other small molecules. In biochemistry, it has been used to study the effects of cyclic amines on enzyme activity and protein structure. In pharmacology, it has been used to study the potential therapeutic effects of cyclic amines.
Mechanism of Action
The mechanism of action of 2-(prop-2-en-1-yl)azetidine hydrochloride is not fully understood. However, it is believed to interact with proteins and enzymes, leading to changes in their structure and activity. It is also believed to interact with certain receptors, leading to changes in signal transduction pathways.
Biochemical and Physiological Effects
2-(prop-2-en-1-yl)azetidine hydrochloride has been shown to have a variety of biochemical and physiological effects. In vitro, it has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. It has also been shown to modulate the activity of certain receptors, such as the muscarinic acetylcholine receptor. In vivo, it has been shown to have a variety of effects, including an anticonvulsant effect and a sedative effect.
Advantages and Limitations for Lab Experiments
2-(prop-2-en-1-yl)azetidine hydrochloride has several advantages for lab experiments. It is a relatively inexpensive molecule, and it is relatively easy to synthesize. Additionally, it is relatively stable and can be stored for long periods of time. However, there are some limitations. It is a relatively small molecule, so it may not be suitable for use in larger-scale experiments. Additionally, it is a relatively new molecule, so there is limited information available on its properties and effects.
Future Directions
There are a variety of potential future directions for research on 2-(prop-2-en-1-yl)azetidine hydrochloride. One potential direction is to further study its mechanism of action, including its interactions with proteins and enzymes, and its effects on signal transduction pathways. Additionally, further research could be conducted to explore its potential therapeutic applications. Additionally, further research could be conducted to explore its potential use as a starting material for the synthesis of other compounds. Finally, further research could be conducted to explore its potential use in larger-scale experiments.
Synthesis Methods
The synthesis of 2-(prop-2-en-1-yl)azetidine hydrochloride can be achieved through the reaction of prop-2-en-1-yl chloride with pyrrolidine in the presence of a base. The reaction proceeds through the formation of an intermediate product, which is then hydrolyzed to form 2-(prop-2-en-1-yl)azetidine hydrochloride. The reaction is typically carried out at a temperature of 40-50°C and a pressure of 1-2 atm. The reaction is usually complete within 1-2 hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(prop-2-en-1-yl)azetidine hydrochloride involves the reaction of prop-2-en-1-amine with 2-chloroacetyl chloride followed by reduction with sodium borohydride.", "Starting Materials": [ "Prop-2-en-1-amine", "2-chloroacetyl chloride", "Sodium borohydride", "Hydrochloric acid", "Diethyl ether", "Methanol" ], "Reaction": [ "Step 1: Dissolve prop-2-en-1-amine in diethyl ether and add 2-chloroacetyl chloride dropwise with stirring. Maintain the reaction mixture at room temperature for 2 hours.", "Step 2: Add sodium borohydride to the reaction mixture and stir for 1 hour at room temperature.", "Step 3: Add hydrochloric acid to the reaction mixture to adjust the pH to 2-3.", "Step 4: Extract the product with diethyl ether and wash with water.", "Step 5: Dry the organic layer with anhydrous sodium sulfate.", "Step 6: Concentrate the organic layer under reduced pressure.", "Step 7: Dissolve the residue in methanol and add hydrochloric acid to form the hydrochloride salt of 2-(prop-2-en-1-yl)azetidine." ] } | |
CAS RN |
2137887-18-2 |
Product Name |
2-(prop-2-en-1-yl)azetidine hydrochloride |
Molecular Formula |
C6H12ClN |
Molecular Weight |
133.6 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
